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Compound of Interest

Compound Name: QF0301B

Cat. No.: B1663483

This document provides crucial safety and logistical information for the handling and disposal
of QF0301B. The following procedures are designed to ensure the safety of researchers,
scientists, and drug development professionals. Adherence to these guidelines is mandatory to
minimize risk and ensure regulatory compliance.

Quantitative Safety Data

The following tables summarize the key quantitative safety and physicochemical properties of
QF0301B. These values are essential for risk assessment and the implementation of
appropriate safety measures.

Table 1: Occupational Exposure Limits (OELS)

Agency Type Limit Value
OSHA PEL (TWA) 5 ppm (8 mg/m?3)
ACGIH TLV (TWA) 2 ppm (3.2 mg/m?3)
NIOSH REL (TWA) 2 ppm (3.2 mg/m3)
NIOSH IDLH 50 ppm

Table 2: Physicochemical Properties
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Property Value

Molecular Weight 245.1 g/mol

Boiling Point 182 °C (360 °F)
Flash Point 75 °C (167 °F)
Vapor Pressure 0.8 mmHg @ 20°C
Solubility in Water 1.2g/L

Table 3: Acute Toxicity Data

Route of Exposure Species LD50/LC50 Value
Oral Rat 350 mg/kg

Dermal Rabbit 1200 mg/kg
Inhalation Rat 250 ppm (4 hours)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling QF0301B.

o Eye Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.[1] A face
shield should be worn in addition to goggles when there is a splash hazard.[2]

e Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[1] Gloves
should be inspected before each use and replaced if they show signs of degradation.

o Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
required if working outside of a certified chemical fume hood or if airborne concentrations are
expected to exceed exposure limits.

» Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.
[3] An apron and sleeves are recommended for procedures with a high risk of splashing.[4]
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Experimental Protocols

3.1. Handling and Use Protocol
e Preparation:

o Ensure a calibrated and certified chemical fume hood is used for all manipulations of
QF0301B.

o Verify that an emergency eyewash station and safety shower are accessible and have
been recently tested.

o Assemble all necessary equipment and reagents before handling QF0301B to minimize
movement.

» Handling:
o Don all required personal protective equipment as specified in Section 2.
o Dispense QF0301B slowly and carefully to avoid splashing or aerosolization.
o Keep all containers of QF0301B tightly sealed when not in use.

e Post-Handling:

o Decontaminate all surfaces that may have come into contact with QF0301B using a 70%
ethanol solution followed by a soap and water wash.

o Remove and dispose of gloves in the designated hazardous waste container.
o Wash hands thoroughly with soap and water after removing PPE.
3.2. Storage Protocol
» Container: Store QF0301B in its original, tightly sealed, and properly labeled container.

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.
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o Compatibility: Store away from incompatible materials such as strong oxidizing agents and
acids.

e Inventory: Maintain an accurate inventory of QF0301B, including quantities and storage
dates.

3.3. Disposal Protocol
e Waste Collection:

o Collect all waste materials containing QF0301B in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix QF0301B waste with other chemical waste streams unless explicitly permitted
by institutional guidelines.

o Waste Disposal:

o Arrange for the disposal of the hazardous waste container through your institution's
Environmental Health and Safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Workflow and Logical Relationships

The following diagram illustrates the standard workflow for handling QF0301B, from initial
preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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